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Abstract

Trietazine, a selective chlorotriazine herbicide, is recognized for its efficacy in controlling a
range of annual grasses and broad-leaved weeds. This technical guide provides a
comprehensive overview of the chemical and physical properties of Trietazine, its synthesis,
and its mechanism of action. Detailed experimental protocols for the determination of its key
physicochemical properties and for the assessment of its biological activity are presented to
support research and development activities. This document is intended to serve as a valuable
resource for professionals in the fields of agrochemical research, environmental science, and
drug development.

Chemical Identity and Structure

Trietazine is chemically known as 6-chloro-N,N,N'-triethyl-1,3,5-triazine-2,4-diamine.[1] Its
structure consists of a triazine ring substituted with a chlorine atom, a diethylamino group, and
an ethylamino group.

Chemical Structure:
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Step 1: First Substitution

Diethylamine

2,4-dichloro-6-(diethylamino)-
1,3 5-triazine

Cyanuric Chloride Reaction at 0-5 °C

ep 2: Second Substitution Purification

Ethylamine Reaction at room temperature Crude Trietazine ——3® Recrystallization

Prepare supersaturated solution w| Equilibrate at 20°C - Centrifuge to - Analyze supernatant for
of Trietazine in water at T > 20°C = with stirring ™| remove undissolved solid ™| Trietazine concentration (e.g., HPLC)

Dissolve Trietazine in a > Titrate with a standard solution > Record pH after > . > Determine pKa from the
@_»| suitable solvent (e.g., water/methanol) of a strong acid (e.g., HCI) each addition of titrant Plot pH vs. volume of titrant half-equivalence point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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